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Compound of Interest

Compound Name: HO-Peg24-CH2cooh

Cat. No.: B12420989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HO-Peg24-CH2cooh is a heterobifunctional polyethylene glycol (PEG) linker widely utilized in

bioconjugation, drug delivery, and the development of Proteolysis Targeting Chimeras

(PROTACs).[1][2][3] Its structure comprises a hydroxyl (-OH) group at one terminus and a

carboxylic acid (-COOH) group at the other, separated by a 24-unit PEG spacer. This

configuration allows for the covalent attachment to various biomolecules and surfaces. The

hydrophilic PEG chain enhances the solubility and stability of the resulting conjugates and can

reduce non-specific binding.[4][5]

Proper preparation of stock solutions is a critical first step to ensure the accuracy and

reproducibility of experiments. This document provides detailed protocols for the preparation,

storage, and handling of HO-Peg24-CH2cooh stock solutions.

Physicochemical Properties
A summary of the key physicochemical properties of HO-Peg24-CH2cooh is presented in the

table below.
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Property Value Reference

Molecular Formula C50H100O27

Molecular Weight 1133.31 g/mol

Appearance White to off-white solid

Purity Typically >95%

Solubility Data
HO-Peg24-CH2cooh exhibits solubility in a range of solvents. The choice of solvent will

depend on the intended downstream application and the desired stock concentration. While

specific quantitative solubility data for a wide range of solvents is not readily available, the

following table summarizes known solubility information and provides guidance.
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Solvent Solubility Remarks

Dimethyl Sulfoxide (DMSO)

Soluble. A similar compound,

HO-PEG24-OH, is soluble up

to 50 mg/mL (46.50 mM) with

ultrasonic assistance.

Recommended for high-

concentration stock solutions.

Use anhydrous DMSO to avoid

potential hygroscopic effects

that can impact solubility.

Dimethylformamide (DMF) Soluble.

Another suitable organic

solvent for preparing high-

concentration stock solutions.

Water Soluble.

PEG compounds are generally

water-soluble. However, for

high molecular weight PEGs,

dissolution in aqueous buffers

may be slower.

Phosphate-Buffered Saline

(PBS)
Soluble.

Suitable for direct preparation

of working solutions for many

biological applications.

Ethanol Soluble.

Can be used as a solvent,

though less common for initial

high-concentration stocks.

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
Organic Solvent (DMSO or DMF)
This protocol is recommended for preparing a concentrated stock solution that can be aliquoted

and stored for long-term use.

Materials:

HO-Peg24-CH2cooh solid

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional, but recommended)

Procedure:

Equilibration: Allow the vial of solid HO-Peg24-CH2cooh to equilibrate to room temperature

before opening to prevent moisture condensation.

Weighing: In a suitable vial, weigh out the desired amount of HO-Peg24-CH2cooh. Perform

this step in a low-humidity environment if possible, as PEG compounds can be hygroscopic.

Solvent Addition: Add the calculated volume of anhydrous DMSO or DMF to achieve the

desired concentration (e.g., 10-50 mg/mL).

Dissolution: Vortex the mixture thoroughly. If the solid does not fully dissolve, sonicate the

vial in an ultrasonic bath for 5-10 minutes.

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes in sterile, tightly

sealed tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-

term storage.

Preparation of an Aqueous Stock Solution
For applications where the presence of organic solvents is undesirable, an aqueous stock

solution can be prepared. The maximum achievable concentration in aqueous buffers may be

lower than in organic solvents.

Materials:

HO-Peg24-CH2cooh solid

Nuclease-free water or desired aqueous buffer (e.g., PBS, pH 7.4)

Sterile conical tubes or vials
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Vortex mixer

Magnetic stirrer and stir bar (optional)

Procedure:

Equilibration: Allow the vial of solid HO-Peg24-CH2cooh to come to room temperature.

Weighing: Weigh the desired amount of the compound into a sterile tube.

Solvent Addition: Add the required volume of water or buffer.

Dissolution: Vortex the solution vigorously. Gentle warming (to 37°C) or stirring with a

magnetic stir bar can aid dissolution. Be patient, as dissolution in aqueous solutions can be

slower than in organic solvents.

Sterilization (Optional): If required for your application, sterile-filter the final solution through a

0.22 µm filter.

Storage: Use aqueous solutions fresh whenever possible. For short-term storage, store at 2-

8°C for up to a week. For longer-term storage, aliquot and freeze at -20°C or -80°C. Be

aware that the stability of aqueous solutions may be more limited than that of organic stock

solutions.

Storage and Stability
Proper storage is crucial to maintain the integrity of HO-Peg24-CH2cooh and its stock

solutions. PEG compounds are susceptible to oxidative degradation, which can be accelerated

by elevated temperatures, light, and the presence of oxygen.
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Form
Storage
Temperature

Duration Recommendations

Solid -20°C Up to several years

Store in a desiccator

to protect from

moisture. Keep

protected from light.

Stock Solution in

DMSO/DMF
-20°C Up to 1 month

For a similar

compound, storage at

-20°C is

recommended for up

to 1 month. Minimize

freeze-thaw cycles.

-80°C Up to 6 months

For a similar

compound, storage at

-80°C is

recommended for up

to 6 months. This is

the preferred

temperature for long-

term storage.

Aqueous Stock

Solution
2-8°C Up to 1 week

Prepare fresh if

possible. Store

protected from light.

-20°C / -80°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Application-Specific Recommendations
The optimal stock solution concentration and solvent will depend on the final application.

Bioconjugation: For labeling proteins or other biomolecules, a concentrated stock in DMSO

or DMF is often prepared and then added in a small volume to the reaction mixture in an

aqueous buffer. This minimizes the final concentration of the organic solvent in the reaction.
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PROTAC Development: As a linker in PROTACs, HO-Peg24-CH2cooh is typically handled

in organic solvents during the synthetic steps.

Drug Delivery Formulations: For creating PEGylated nanoparticles or liposomes, the choice

of solvent will depend on the formulation process. Both organic and aqueous solutions may

be suitable.

Visualized Workflows
Workflow for Preparing an Organic Stock Solution
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Workflow for Preparing an Organic Stock Solution

Start

Equilibrate HO-Peg24-CH2cooh
to Room Temperature

Weigh Solid Compound

Add Anhydrous
DMSO or DMF

Vortex and/or Sonicate
to Dissolve

Aliquot into
Sterile Tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing a concentrated stock solution in an organic solvent.

Workflow for Preparing an Aqueous Stock Solution
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Workflow for Preparing an Aqueous Stock Solution

Start

Equilibrate HO-Peg24-CH2cooh
to Room Temperature

Weigh Solid Compound

Add Aqueous Buffer
(e.g., PBS)

Vortex and/or Stir
to Dissolve

Sterile Filter (Optional)

Use Fresh or Store at
2-8°C (short-term) or

-20°C/-80°C (long-term)

End

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution in an aqueous buffer.
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Decision Logic for Solvent Selection
Decision Logic for Solvent Selection

Intended Application?

Organic Synthesis
(e.g., PROTAC)

Organic Chemistry

Bioconjugation

Biological Application

Aqueous-Based
Formulation

Aqueous System

Use Anhydrous
DMSO or DMF

Prepare Concentrated Stock
in DMSO/DMF, then Dilute

into Reaction Buffer

Prepare Directly in
Aqueous Buffer

Click to download full resolution via product page

Caption: Decision logic for selecting the appropriate solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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